Cas no 1936670-28-8 (2-(3-bromo-5-fluorophenyl)cyclopropan-1-amine)

• Product Name: 2-(3-bromo-5-fluorophenyl)cyclopropan-1-amine
• CAS No: 1936670-28-8
• MF: C₉H₉BrFN
• MW: 230.076864957809
• CID: 5892672
• PubChem ID: 130604974
• Update Time: 2025-06-11

2-(3-bromo-5-fluorophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-5-fluorophenyl)cyclopropan-1-amine
• 1936670-28-8
• EN300-1916119

• Inchi： 1S/C9H9BrFN/c10-6-1-5(2-7(11)3-6)8-4-9(8)12/h1-3,8-9H,4,12H2
• InChI Key： XWEICBDMQSPFSJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C1CC1N)F

Computed Properties

• Exact Mass: 228.99024g/mol
• Monoisotopic Mass: 228.99024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Additional information on 2-(3-bromo-5-fluorophenyl)cyclopropan-1-amine

Professional Introduction to 2-(3-bromo-5-fluorophenyl)cyclopropan-1-amine (CAS No. 1936670-28-8)

2-(3-bromo-5-fluorophenyl)cyclopropan-1-amine (CAS No. 1936670-28-8) is a significant compound in the field of pharmaceutical chemistry, known for its unique structural properties and potential applications in drug discovery. This molecule, characterized by a cyclopropane ring linked to an amine group and a bromo-fluorinated aromatic ring, has garnered attention due to its versatile chemical reactivity and biological significance.

The structural motif of 2-(3-bromo-5-fluorophenyl)cyclopropan-1-amine combines elements that are highly relevant in modern medicinal chemistry. The cyclopropane ring, a three-membered saturated carbon heterocycle, is renowned for its strain energy, which can be exploited to enhance binding affinity and metabolic stability in drug candidates. Meanwhile, the presence of both bromine and fluorine substituents on the aromatic ring introduces electronic and steric effects that can modulate the compound's interactions with biological targets.

In recent years, there has been a growing interest in incorporating fluorinated aromatic systems into drug molecules due to their ability to improve pharmacokinetic properties such as lipophilicity, metabolic stability, and binding affinity. The bromo substituent further enhances the compound's potential as a building block for more complex scaffolds, enabling diverse chemical modifications through cross-coupling reactions and other synthetic pathways.

Current research in the field of pharmacology highlights the importance of cyclopropan-1-amine derivatives as potential therapeutic agents. Studies have demonstrated that these compounds can exhibit inhibitory activity against various enzymes and receptors involved in critical biological pathways. For instance, derivatives of this class have shown promise in targeting enzymes such as kinases and proteases, which are often implicated in diseases like cancer and inflammatory disorders.

The bromo-fluorinated phenyl ring in 2-(3-bromo-5-fluorophenyl)cyclopropan-1-amine is particularly noteworthy for its role in fine-tuning the compound's pharmacological profile. Fluorine atoms are known to increase the metabolic stability of drug molecules by resisting hydrolysis and oxidation, while bromine can serve as a handle for further functionalization via palladium-catalyzed cross-coupling reactions. This dual functionality makes the compound an attractive candidate for medicinal chemists seeking to develop novel inhibitors or modulators.

Advances in computational chemistry have also played a crucial role in understanding the behavior of 2-(3-bromo-5-fluorophenyl)cyclopropan-1-amine. Molecular modeling studies have revealed insights into its binding interactions with target proteins, providing valuable guidance for structure-based drug design. These simulations have helped researchers optimize the compound's pharmacophore by predicting how different substituents might influence its binding affinity and selectivity.

The synthesis of cyclopropan-1-amines remains a challenging yet rewarding area of organic chemistry. The strained three-membered ring requires careful handling during synthesis to prevent decomposition or rearrangement into less desirable products. However, recent methodologies have improved the efficiency and yield of these reactions, making it feasible to produce complex derivatives like 2-(3-bromo-5-fluorophenyl)cyclopropan-1-amine on a larger scale.

In conclusion, 2-(3-bromo-5-fluorophenyl)cyclopropan-1-amine represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer a combination of reactivity and stability that is well-suited for developing novel therapeutic agents. As our understanding of biological targets continues to evolve, compounds like this one will likely play an increasingly important role in addressing complex diseases through innovative drug design strategies.